Cas no 874-91-9 (1H-Pyrrole-3-butanenitrile)
1H-Pyrrole-3-butanenitrile structure
Product Name:1H-Pyrrole-3-butanenitrile
1H-Pyrrole-3-butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-butanenitrile
- 4-(1H-pyrrol-3-yl)butanenitrile
- 4-(1H-Pyrrol-3-yl)butanenitrile #
- IGWYKZVYRILASN-UHFFFAOYSA-N
- 874-91-9
- Pyrrole-3-butyronitrile
- DTXSID20339526
- AKOS006354455
-
- Inchi: 1S/C8H10N2/c9-5-2-1-3-8-4-6-10-7-8/h4,6-7,10H,1-3H2
- InChI Key: IGWYKZVYRILASN-UHFFFAOYSA-N
- SMILES: N1C=CC(=C1)CCCC#N
Computed Properties
- Exact Mass: 134.084398327g/mol
- Monoisotopic Mass: 134.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 39.6Ų
1H-Pyrrole-3-butanenitrile Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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